4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3,6-dihydro-2H-pyridine-1-sulfonyl fluoride

• IUPAC Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,6-dihydro-2H-pyridine-1-sulfonyl fluoride
• InChI: InChI=1S/C13H14FNO4S/c14-20(16,17)15-5-3-10(4-6-15)11-1-2-12-13(9-11)19-8-7-18-12/h1-3,9H,4-8H2
• InChI Key: CBHXYZMPPKRMOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC3=C(C=C2)OCCO3)S(=O)(=O)F
• Molecular Formula: C13H14FNO4S
• Molecular Weight: 299.32 g/mol

Description

“4-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanoic acid” is a benzodioxine. It has a CAS Number of 14939-93-6.

Molecular Structure Analysis

The molecular formula of this compound is C12H14O4. The InChI code is 1S/C12H14O4/c13-12(14)3-1-2-9-4-5-10-11(8-9)16-7-6-15-10/h4-5,8H,1-3,6-7H2,(H,13,14).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 222.24. It’s a solid at room temperature. The boiling point is 76-78°C. The predicted density is 1.242±0.06 g/cm3.

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P271 (Use only outdoors or in a well-ventilated area), P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), and P280 (Wear protective gloves/protective clothing/eye protection/face protection).